Cas no 191544-79-3 (O1-tert-butyl O3-methyl cis-5-aminopiperidine-1,3-dicarboxylate)
191544-79-3 structure
Product Name:O1-tert-butyl O3-methyl cis-5-aminopiperidine-1,3-dicarboxylate
CAS No:191544-79-3
MF:C12H22N2O4
MW:258.314083576202
MDL:MFCD26516373
CID:4631822
PubChem ID:53677987
Update Time:2024-11-05
O1-tert-butyl O3-methyl cis-5-aminopiperidine-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- rel-1-(tert-butyl) 3-methyl (3R,5S)-5-aminopiperidine-1,3-dicarboxylate
- (3R,5S)-1-tert-Butyl 3-methyl 5-aminopiperidine-1,3-dicarboxylate
- O1-tert-butyl O3-methyl cis-5-aminopiperidine-1,3-dicarboxylate
- 1-tert-butyl 3-methyl (3R,5S)-5-aminopiperidine-1,3-dicarboxylate
- 1-tert-butyl 3-methyl (3R,5S)-rel-5-aminopiperidine-1,3-dicarboxylate
- BEOGYMDIRWHZBM-BDAKNGLRSA-N
- 3-Methyl cis-1-boc-5-aminopiperidine-3-carboxylate
- Methyl (3R,5S)-5-Amino-1-Boc-piperidine-3-carboxylate
- 1,3-Piperidinedicarboxylic acid, 5-amino-, 1-(1,1-dimethylethyl)3-methyl ester, (3R,5S)-rel-
- CS-0077673
- MFCD26516373
- Methyl cis-5-Amino-1-Boc-piperidine-3-carboxylate
- PS-17540
- 1-O-tert-butyl 3-O-methyl (3R,5S)-5-aminopiperidine-1,3-dicarboxylate
- 1-t-Butyl 3-methyl (3R,5S)-rel-5-aminopiperidine-1,3-dicarboxylate
- 1-tert-butyl3-methyl(3R,5S)-rel-5-aminopiperidine-1,3-dicarboxylate
- 534572-24-2
- P18948
- 1-tert-butyl 3-methyl (3R*,5S*)-5-aminopiperidine-1,3-dicarboxylate
- D96755
- 1-TERT-BUTYL 3-METHYL (CIS)-5-AMINOPIPERIDINE-1,3-DICARBOXYLATE
- SCHEMBL2898865
- 1-tert-butyl 3-methyl(3R,5S)-5-aminopiperidine-1,3-dicarboxylate
- 191544-79-3
-
- MDL: MFCD26516373
- Inchi: 1S/C12H22N2O4/c1-12(2,3)18-11(16)14-6-8(10(15)17-4)5-9(13)7-14/h8-9H,5-7,13H2,1-4H3/t8-,9+/m1/s1
- InChI Key: BEOGYMDIRWHZBM-BDAKNGLRSA-N
- SMILES: N1(C(OC(C)(C)C)=O)C[C@@H](N)C[C@@H](C(OC)=O)C1
Computed Properties
- Exact Mass: 258.158
- Monoisotopic Mass: 258.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 81.9Ų
O1-tert-butyl O3-methyl cis-5-aminopiperidine-1,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS2088-100mg |
O1-tert-butyl O3-methyl cis-5-aminopiperidine-1,3-dicarboxylate |
191544-79-3 | 97% | 100mg |
¥1335.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS2088-250mg |
O1-tert-butyl O3-methyl cis-5-aminopiperidine-1,3-dicarboxylate |
191544-79-3 | 97% | 250mg |
¥2138.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS2088-500mg |
O1-tert-butyl O3-methyl cis-5-aminopiperidine-1,3-dicarboxylate |
191544-79-3 | 97% | 500mg |
¥3564.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS2088-1g |
O1-tert-butyl O3-methyl cis-5-aminopiperidine-1,3-dicarboxylate |
191544-79-3 | 97% | 1g |
¥5340.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS2088-5g |
O1-tert-butyl O3-methyl cis-5-aminopiperidine-1,3-dicarboxylate |
191544-79-3 | 97% | 5g |
¥16018.0 | 2024-04-23 | |
| Ambeed | A991921-100mg |
1-tert-Butyl 3-methyl (3R,5S)-rel-5-aminopiperidine-1,3-dicarboxylate |
191544-79-3 | 97% | 100mg |
$268.0 | 2024-04-22 | |
| Ambeed | A991921-250mg |
1-tert-Butyl 3-methyl (3R,5S)-rel-5-aminopiperidine-1,3-dicarboxylate |
191544-79-3 | 97% | 250mg |
$429.0 | 2024-04-22 | |
| Ambeed | A991921-1g |
1-tert-Butyl 3-methyl (3R,5S)-rel-5-aminopiperidine-1,3-dicarboxylate |
191544-79-3 | 97% | 1g |
$1072.0 | 2024-04-22 | |
| Ambeed | A991921-5g |
1-tert-Butyl 3-methyl (3R,5S)-rel-5-aminopiperidine-1,3-dicarboxylate |
191544-79-3 | 97% | 5g |
$2298.0 | 2024-07-28 | |
| eNovation Chemicals LLC | D623247-10g |
1-tert-butyl 3-methyl (3R,5S)-rel-5-aminopiperidine-1,3-dicarboxylate |
191544-79-3 | 97% | 10g |
$5215 | 2024-07-21 |
O1-tert-butyl O3-methyl cis-5-aminopiperidine-1,3-dicarboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:191544-79-3)O1-tert-butyl O3-methyl cis-5-aminopiperidine-1,3-dicarboxylate
Order Number:A1075749
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:58
Price ($):2068.0
Email:sales@amadischem.com
O1-tert-butyl O3-methyl cis-5-aminopiperidine-1,3-dicarboxylate Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:191544-79-3)O1-tert-butyl O3-methyl cis-5-aminopiperidine-1,3-dicarboxylate
Purity:99%
Quantity:5g
Price ($):2068.0